Cas no 6629-79-4 (2-(pyridine-3-carbonyloxy)benzoic Acid)

2-(pyridine-3-carbonyloxy)benzoic Acid structure
6629-79-4 structure
Product Name:2-(pyridine-3-carbonyloxy)benzoic Acid
CAS No:6629-79-4
MF:C13H9NO4
MW:243.214863538742
CID:1712392
PubChem ID:23113
Update Time:2025-04-21

2-(pyridine-3-carbonyloxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(pyridine-3-carbonyloxy)benzoic Acid
    • NSC57512
    • AC1L2LP0
    • 3-Pyridinecarboxylic acid, 2-carboxyphenyl ester
    • 2-Nicotinoyloxy-benzoesaeure
    • 2-nicotinoyloxy-benzoic acid
    • NICOTINYLSALICYLIC ACID
    • CTK2F6480
    • UNII-288NV17HC1
    • Salicylic acid, nicotinate
    • NSC57512; AC1L2LP0; 3-Pyridinecarboxylic acid, 2-carboxyphenyl ester; 2-Nicotinoyloxy-benzoesaeure; 2-nicotinoyloxy-benzoic acid; NICOTINYLSALICYLIC ACID; CTK2F6480; UNII-288NV17HC1; Salicylic acid, nicotinate;
    • NSC 57512
    • DTXSID80216501
    • SCHEMBL20475060
    • 6629-79-4
    • NSC-57512
    • 288NV17HC1
    • Q27254287
    • nicotinatesalicylic acid
    • Inchi: 1S/C13H9NO4/c15-12(16)10-5-1-2-6-11(10)18-13(17)9-4-3-7-14-8-9/h1-8H,(H,15,16)
    • InChI Key: NAKABSUZLYLPNN-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC=CC=1)=O)C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 243.05317
  • Monoisotopic Mass: 243.053158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 76.5

Experimental Properties

  • Density: 1.361
  • Boiling Point: 506.7°C at 760 mmHg
  • Flash Point: 260.2°C
  • Refractive Index: 1.622
  • PSA: 76.49
  • LogP: 1.99900
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